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Compound of Interest

Compound Name: DS17701585

Cat. No.: B15142737

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This document provides essential, step-by-step guidance for the safe disposal of

DS17701585, a compound that requires careful management due to its hazardous properties.

Adherence to these procedures will minimize risks and ensure compliance with regulatory

standards.

Key Safety and Hazard Information
DS17701585 presents several hazards that necessitate cautious handling during the disposal

process. It is crucial to be aware of the following:

Environmental Hazards: The substance is toxic to aquatic life, with long-lasting effects.

Therefore, it must be prevented from entering drains or water courses.[1]

Health Hazards: It can cause serious eye damage, skin irritation, and may lead to an allergic

skin reaction.[1]

The following table summarizes the key hazard information for DS17701585.
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Hazard Classification Description Precautionary Statement

Acute Aquatic Toxicity
Category 2; Toxic to aquatic

life.[1]

P273: Avoid release to the

environment.

Chronic Aquatic Toxicity
Category 3; Harmful to aquatic

life with long lasting effects.[1]
P391: Collect spillage.

Serious Eye Damage
Causes serious eye damage.

[1]

P280: Wear eye protection/

face protection.[1]

Skin Irritation
Category 2; Causes skin

irritation.

P264: Wash skin thoroughly

after handling.

Skin Sensitization
Sub-category 1B; May cause

an allergic skin reaction.

P272: Contaminated work

clothing must not be allowed

out of the workplace.

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the necessary steps for the safe and compliant disposal of DS17701585
from a laboratory setting.

1. Personal Protective Equipment (PPE) and Preparation:

Before beginning the disposal process, ensure you are wearing appropriate PPE, including
chemical safety goggles, protective gloves, and a lab coat.[2]
Designate a specific area for the disposal procedure, away from drains and sensitive
equipment.
Prepare an inert absorbent material such as sand, silica gel, or universal binder.[1][2]
Have a clearly labeled, sealable, and appropriate hazardous waste container ready.[1]

2. Containment of Spills:

In the event of a spill, immediately contain the material to prevent it from spreading or
entering drains.[1]
Use the prepared inert absorbent material to soak up the spilled DS17701585.[1][2]
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3. Collection of Waste:

Carefully collect the absorbed material and any contaminated items (e.g., weighing paper,
pipette tips).
Place all waste into the designated hazardous waste container.[1]
For residual amounts of DS17701585 in its original container, do not rinse the container into
the drain. The empty container is still considered hazardous.[1] Place the sealed, empty
container directly into the hazardous waste container.

4. Labeling and Storage:

Securely close the hazardous waste container.[1]
Label the container clearly with "Hazardous Waste," the name of the chemical
(DS17701585), and any other information required by your institution's environmental health
and safety (EHS) department.
Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials such as strong oxidizing agents, strong acids, and strong bases,
pending collection by a certified waste disposal service.[2]

5. Final Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for the final disposal of the waste.
Disposal must be carried out in accordance with all applicable federal, state, and local
regulations.[1][3] Chemical waste generators are responsible for determining if a discarded
chemical is classified as a hazardous waste under US EPA guidelines (40 CFR Parts 261.3).
[3]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of DS17701585.
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Start: Identify DS17701585 for Disposal

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Prepare Disposal Area
(Absorbent Material, Waste Container)

Step 3: Contain & Absorb Waste
(Use sand, silica gel, etc.)

Step 4: Collect Waste
(Place absorbed material & container in waste bin)

Step 5: Label & Store Waste Container
(Hazardous Waste, Chemical Name)

Step 6: Arrange for Professional Disposal
(Contact EHS or Licensed Contractor)

End: Compliant Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of DS17701585.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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